![molecular formula C11H12O5 B1605841 [4-(Acetyloxy)-3-methoxyphenyl]acetic acid CAS No. 5447-38-1](/img/structure/B1605841.png)
[4-(Acetyloxy)-3-methoxyphenyl]acetic acid
Overview
Description
“[4-(Acetyloxy)-3-methoxyphenyl]acetic acid” is a chemical compound with the molecular formula C11H12O5 . It is a complex organic compound that falls under the category of phenylacetic acids .
Molecular Structure Analysis
The molecular structure of “[4-(Acetyloxy)-3-methoxyphenyl]acetic acid” is characterized by the presence of acetyloxy and methoxy functional groups attached to a phenyl ring, which is further connected to an acetic acid moiety .Scientific Research Applications
Medicine
In the medical field, derivatives of acetic acid, like [4-(Acetyloxy)-3-methoxyphenyl]acetic acid, are explored for their potential use as antimicrobial agents . They may be used in formulations to treat infections, particularly in the ear canal, as they exhibit activity against both bacterial and fungal pathogens .
Industry
In industrial applications, acetic acid derivatives are used as solvents and catalysts in chemical reactions . The specific applications of [4-(Acetyloxy)-3-methoxyphenyl]acetic acid could involve its use in polymer synthesis or as an intermediate in the production of more complex chemical compounds.
Environmental Science
Compounds like [4-(Acetyloxy)-3-methoxyphenyl]acetic acid may be used in environmental science for remediation efforts , such as the breakdown of pollutants or the synthesis of biodegradable materials . Their potential to participate in biochemical pathways can be harnessed to convert harmful substances into less toxic forms.
Food Technology
While there is no direct information on the use of this specific compound in food technology, acetic acid derivatives are generally used as preservatives and flavoring agents . They can inhibit microbial growth and enhance the taste profile of food products.
Materials Science
In materials science, [4-(Acetyloxy)-3-methoxyphenyl]acetic acid could be investigated for its potential in creating novel polymers with specific properties like increased flexibility or biodegradability . It might also serve as a precursor for materials used in electronic devices or coatings.
Biochemistry
This compound could be involved in enzyme inhibition studies or as a substrate analog in metabolic pathway analyses . Its structure allows it to interact with enzymes and receptors, providing insights into their functioning and aiding in the development of new drugs or biochemical tools.
Pharmacology
Pharmacologically, [4-(Acetyloxy)-3-methoxyphenyl]acetic acid may be explored for its drug delivery potential or as a prodrug that can be metabolized into an active pharmaceutical ingredient . Its acetic acid moiety could be useful in enhancing the absorption and distribution of drugs within the body.
properties
IUPAC Name |
2-(4-acetyloxy-3-methoxyphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O5/c1-7(12)16-9-4-3-8(6-11(13)14)5-10(9)15-2/h3-5H,6H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLJMBAXRCXCSGZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C(C=C(C=C1)CC(=O)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40280460 |
Source
|
| Record name | [4-(Acetyloxy)-3-methoxyphenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40280460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(Acetyloxy)-3-methoxyphenyl]acetic acid | |
CAS RN |
5447-38-1 |
Source
|
| Record name | 4-(Acetyloxy)-3-methoxybenzeneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5447-38-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 16950 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005447381 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5447-38-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=16950 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | [4-(Acetyloxy)-3-methoxyphenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40280460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5447-38-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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